3-methyl-2-{[(4-methylphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 3-methyl-2-[(4-methylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C15H15NO4S/c1-10-6-8-12(9-7-10)21(19,20)16-14-11(2)4-3-5-13(14)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: GSFLEMWTVPUSQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC=C2C(=O)O)C
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol

Description

3-methyl-2-{[(4-methylphenyl)sulfonyl]amino}benzoic acid is a useful research compound. Its molecular formula is C15H15NO4S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 305.07217913 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of “3-methyl-2-{[(4-methylphenyl)sulfonyl]amino}benzoic acid”, also known as MSAB, is β-catenin , a key protein in the Wnt signaling pathway . β-catenin plays a crucial role in cell-cell adhesion and gene transcription regulation .

Mode of Action

MSAB interacts with β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction leads to the ubiquitination and proteasomal degradation of β-catenin . As a result, the Wnt/β-catenin signaling pathway is inhibited .

Biochemical Pathways

The primary biochemical pathway affected by MSAB is the Wnt/β-catenin signaling pathway . By promoting the degradation of β-catenin, MSAB downregulates the Wnt/β-catenin target genes . This results in the inhibition of the Wnt signaling-dependent proliferation of cancer cells .

Pharmacokinetics

It’s known that msab is soluble in dmso , which suggests that it may have good bioavailability

Result of Action

The primary result of MSAB’s action is the inhibition of Wnt signaling-dependent proliferation of cancer cells . MSAB shows efficacy against Wnt-dependent cancer growth both in vitro and in vivo . It has been found to be effective in suppressing the expansion of established tumors from HCT116, HT115, and H23 xenografts in mice .

Action Environment

It’s known that msab is stored at -20°c , suggesting that temperature could be a significant factor in its stability